4-[2-(4-Carbamimidoylphenyl)vinyl]benzamidine

• CAS No.: 122-06-5
• Product Name: 4-[2-(4-Carbamimidoylphenyl)vinyl]benzamidine
• Molecular Formula: C₁₆H₁₆N₄
• Molecular Weight: 264.32 g/mol
• IUPAC Name: 4-[(E)-2-(4-carbamimidoylphenyl)ethenyl]benzenecarboximidamide
• Standard InChI: InChI=1S/C16H16N4/c17-15(18)13-7-3-11(4-8-13)1-2-12-5-9-14(10-6-12)16(19)20/h1-10H,(H3,17,18)(H3,19,20)/b2-1+
• Standard InChIKey: MMURVNDSFNJHAM-OWOJBTEDSA-N
• Isomeric SMILES: C1=CC(=CC=C1/C=C/C2=CC=C(C=C2)C(=N)N)C(=N)N
• SMILES: C1=CC(=CC=C1C=CC2=CC=C(C=C2)C(=N)N)C(=N)N
• Canonical SMILES: C1=CC(=CC=C1C=CC2=CC=C(C=C2)C(=N)N)C(=N)N
• Description: Stilbamidine is a diamidine compound derived from Stilbene and used chiefly in the form of its crystalline isethionate salt in treating various fungal infections.
• Related CAS: 6935-63-3 (di-hydrochloride)
• Synonyms: 4,4'-stilbenedicarboxamidine; stilbamidine; stilbamidine dihydrochloride; stilbamidine isethionate; stilbamidine, isethionate (2:1)
• Reference: [1]. De Koning HP. Uptake of pentamidine in Trypanosoma brucei brucei is mediated by three distinct transporters: implications for cross-resistance with arsenicals. Mol Pharmacol. 2001 Mar;59(3):586-92.[2]. BREWER AE.et al. Multiple myeloma treated with stilbamidine and pentamidine. Br Med J. 1948 Dec 4;2(4587):978-82.
• PubChem Compound: 5351747
• Last Modified: Nov 11 2021